10-(furan-2-yl)-8-(2-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

Specification

• Molecular Formula: C17H13N7O3
• Molecular Weight: 363.3 g/mol
• IUPAC Name: 10-(furan-2-yl)-8-(2-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• Standard InChI: InChI=1S/C17H13N7O3/c1-26-10-6-3-2-5-9(10)15-12-13(11-7-4-8-27-11)19-20-16(25)14(12)18-17-21-22-23-24(15)17/h2-8,15H,1H3,(H,20,25)(H,18,21,23)
• Standard InChI Key: LGFCWRYEIVUMBV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2C3=C(C(=O)NN=C3C4=CC=CO4)NC5=NN=NN25

Introduction

10-(furan-2-yl)-8-(2-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.0³,⁷]trideca-1(9),3,5,10-tetraen-13-one is a structurally complex organic compound with a tricyclic framework and functional groups that confer distinct chemical and biological properties. Below is a detailed analysis of its characteristics, synthesis, biological activity, and comparative profile.

Biological Activity

Preliminary studies highlight potential therapeutic applications:

• Anticancer Activity: The compound shows promise in inhibiting cancer cell proliferation, likely through interactions with kinase or DNA-binding targets.

• Neuroprotective Effects: Structural analogues suggest potential modulation of neuronal pathways, though specific mechanisms require validation.

Key Challenges:

• Limited data on in vivo efficacy.

• Need for structure-activity relationship (SAR) studies to optimize bioactivity.

Comparative Analysis with Analogues

The table below contrasts this compound with structurally related molecules:

Compound	Substituents	Key Differences	Biological Activity
Target Compound	2-Methoxyphenyl, furan-2-yl	Tricyclic core with N-rich framework	Anticancer, neuroprotective
10-(3,4-dimethoxyphenyl)-8-(furan-2-yl)	3,4-Dimethoxyphenyl, furan-2-yl	Additional methoxy group; higher molecular weight (445.5 g/mol)	Antimicrobial, anticancer
8-(2-methoxyphenyl)-10-(thiophen-2-yl)	2-Methoxyphenyl, thiophen-2-yl	Thiophene replaces furan; altered electronic properties	Unreported

Data synthesized from Vulcan Chem and Evita Chem.

Research Implications and Future Directions

• Mechanistic Studies: Elucidating interactions with biological targets (e.g., kinases, receptors) is critical to validating its therapeutic potential.

• Derivative Synthesis: Modifying substituents (e.g., replacing furan with pyridine) could enhance bioavailability or specificity.

• Industrial Applications: The compound’s stability and synthetic tractability make it a candidate for materials science, though further characterization is needed.